Cas no 159877-47-1 (Methyl (R)-N-boc-3-aminobutyrate)

Methyl (R)-N-boc-3-aminobutyrate Properties

Names and Identifiers

• (R)-Methyl 3-((tert-butoxycarbonyl)amino)butanoate
• (R)-3-tert-Butoxycarbonylamino-butyric acid methyl ester
• Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (3R)-
• methyl (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• METHYL (R)-N-BOC-3-AMINOBUTYRATE
• (R)-methyl 3-(tert-butoxycarbonyl)butanoate
• Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester,(3R)
• methyl (R)-3-(tert-butoxycarbonylamino)butanoate
• methyl 3-(R)-[N-(tert-butoxycarbonyl)amino]-propanoate
• methyl(R)-3-(Boc-amino)butanoate
• (R)-N-BOC-3-Aminobutyric acid ethyl ester
• Boc-(R)-3-AMINO-BUTYRIC ACID METHYL ESTER
• Methyl (R)-3-((tert-butoxycarbonyl)amino)butanoate
• (R)-3-[[(1,1-DiMethylethoxy)carbonyl]aMino]butanoic acid Methyl ester
• Butanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-, Methyl ester, (R)-
• Methyl(R)-N-Boc-3-aminobutyrate
• A927481
• Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester,(3R)-
• AMY1809
• DS-15078
• (3R)-N-(tert-Butoxycarbonyl)-3-methyl-beta-alanine methyl ester
• DTXSID00466526
• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (3R)-
• SUHJJLDEYCLBFT-SSDOTTSWSA-N
• MFCD03788463
• (R)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]butanoic acid, methyl ester
• SCHEMBL2385474
• 159877-47-1
• CS-WAA0289
• METHYL(R)-N-BOC-3-AMINOBUTYRATE
• AKOS022181060
• Methyl (R)-N-Boc-3-aminobutyrate
• (R)-3-TERT-BUTOXYCARBONYLAMINO-BUTYRIC ACID METHYL ESTER
• Butanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-, Methyl ester, (3R)-
• +Expand

• MDL： MFCD03788463
• InChIKey： SUHJJLDEYCLBFT-SSDOTTSWSA-N
• Inchi： 1S/C10H19NO4/c1-7(6-8(12)14-5)11-9(13)15-10(2,3)4/h7H,6H2,1-5H3,(H,11,13)/t7-/m1/s1
• SMILES： O(C(N[C@H](C)CC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 217.13140809g/mol
• Heavy Atom Count: 15
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• LogP: 1.85360
• PSA: 64.63000
• Solubility: Slightly soluble (5 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.035±0.06 g/cm3 (20 ºC 760 Torr),